Cas no 1247893-83-9 (2-chloro-4-(2,2,2-trifluoroethoxy)aniline)

• Product Name: 2-chloro-4-(2,2,2-trifluoroethoxy)aniline
• CAS No: 1247893-83-9
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• MDL: MFCD16680499
• CID: 4564489
• PubChem ID: 62111782
• Update Time: 2025-07-02

2-chloro-4-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2,2,2-TRIFLUOROETHOXY)ANILINE(WXFC0707)
• 2-CHLORO-4-(2,2,2-TRIFLUOROETHOXY)ANILINE
• CS-0359148
• W16620
• SCHEMBL3719501
• 1247893-83-9
• XZB89383
• OHLMRTHQMOVZNB-UHFFFAOYSA-N
• AS-65213
• AKOS011391515
• 2-chloro-4-(2,2,2-trifluoroethoxy)aniline

• MDL： MFCD16680499
• Inchi： 1S/C8H7ClF3NO/c9-6-3-5(1-2-7(6)13)14-4-8(10,11)12/h1-3H,4,13H2
• InChI Key： OHLMRTHQMOVZNB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OCC(F)(F)F)C=C1Cl

Computed Properties

• Exact Mass: 225.0168260g/mol
• Monoisotopic Mass: 225.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-chloro-4-(2,2,2-trifluoroethoxy)aniline

Comprehensive Overview of 2-Chloro-4-(2,2,2-trifluoroethoxy)aniline (CAS No. 1247893-83-9)

2-Chloro-4-(2,2,2-trifluoroethoxy)aniline (CAS No. 1247893-83-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique trifluoroethoxy and chloroaniline functional groups, serves as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, which combines a chloro substituent with a trifluoroethoxy side chain, offers distinct electronic and steric properties, making it valuable for applications in drug discovery and material science.

In recent years, the demand for fluorinated anilines like 2-Chloro-4-(2,2,2-trifluoroethoxy)aniline has surged due to their role in developing next-generation pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and herbicides, aligning with the growing focus on sustainable chemistry and green synthesis. The compound's CAS No. 1247893-83-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 2-Chloro-4-(2,2,2-trifluoroethoxy)aniline typically involves multi-step reactions, including nucleophilic substitution and catalytic fluorination. Its high purity and stability under standard conditions make it a reliable candidate for industrial-scale production. Moreover, the compound's solubility in common organic solvents, such as dichloromethane and ethanol, facilitates its integration into various synthetic pathways.

From an environmental perspective, the use of fluorinated compounds like 2-Chloro-4-(2,2,2-trifluoroethoxy)aniline has sparked discussions about their ecological impact. Innovations in biodegradable alternatives and catalytic recycling methods are being explored to address these concerns. This aligns with the broader industry trend toward eco-friendly chemical processes, a topic frequently queried in search engines by professionals and students alike.

In the pharmaceutical sector, 2-Chloro-4-(2,2,2-trifluoroethoxy)aniline is investigated for its potential in designing targeted therapies, particularly for central nervous system (CNS) disorders and metabolic diseases. Its structural versatility allows for modifications that enhance bioavailability and receptor binding affinity, critical factors in drug development. These applications are often highlighted in patent literature and research publications, further driving interest in its properties.

For researchers and manufacturers, understanding the spectroscopic data (e.g., NMR, IR, and mass spectrometry) of 2-Chloro-4-(2,2,2-trifluoroethoxy)aniline is essential for quality control. Analytical techniques confirm its molecular integrity and purity, ensuring compliance with regulatory standards. This aspect is particularly relevant given the increasing emphasis on Good Manufacturing Practices (GMP) in chemical production.

In summary, 2-Chloro-4-(2,2,2-trifluoroethoxy)aniline (CAS No. 1247893-83-9) represents a critical intermediate in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility, coupled with ongoing advancements in synthetic methodology and sustainability, ensures its continued prominence in scientific discourse. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing global challenges in healthcare and environmental stewardship.